N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-methylbenzamide

• IUPAC Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-methylbenzamide
• InChI: InChI=1S/C24H18N2O2S/c1-16-10-8-9-15-19(16)23(28)26-24-25-20(17-11-4-2-5-12-17)22(29-24)21(27)18-13-6-3-7-14-18/h2-15H,1H3,(H,25,26,28)
• InChI Key: ULHMNCZGCXEFCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=NC(=C(S2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H18N2O2S
• Molecular Weight: 398.5 g/mol

Description

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-methylbenzamide, also known as BPBM, is a thiazole derivative that has gained attention in scientific research due to its potential therapeutic properties. BPBM has been synthesized through various methods and has been found to exhibit significant biochemical and physiological effects. In

Scientific Research Applications

• Antimicrobial Applications :

  • Desai, N., Rajpara, K. M., & Joshi, V. V. (2013) reported on the synthesis of fluorobenzamides containing thiazole, exhibiting promising antimicrobial activity. Their research highlighted the significance of a fluorine atom in the benzoyl group for enhancing antimicrobial activity (Desai, Rajpara, & Joshi, 2013).
  • Desai, Rajpara, and Joshi (2013) also synthesized N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides with demonstrated antimicrobial screening against various bacteria and fungi (Desai, Rajpara, & Joshi, 2013).

• Anticancer Research :

  • Ravinaik, B., Rao, M. V., Rao, P. P., Ramachandran, D., & Reddy, D. (2021) designed and synthesized N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, evaluating them for anticancer activity against various cancer cell lines (Ravinaik et al., 2021).
  • Theoclitou, M., Aquila, B., Block, M., et al. (2011) discovered a compound, AZD4877, showing potent anticancer properties and acting as a kinesin spindle protein inhibitor (Theoclitou et al., 2011).

• Synthesis and Characterization :

  • Küçükgüzel, Ş., Oruç, E. E., Rollas, S., Şahin, F., & Ozbek, A. (2002) synthesized novel 4-thiazolidinone derivatives, evaluating their antimycobacterial and antimicrobial activities (Küçükgüzel et al., 2002).
  • Barrett, G. C. (1978) explored the reactions of N-thiobenzoyl-α-amino-acids and related N-substituted thiobenzamides with trifluoroacetic anhydride, leading to the formation of 5-(2'-Benzamidoacyloxy)thiazoles (Barrett, 1978).

• Pharmacological Evaluation :

  • Faizi, M., Jahani, R., Ebadi, S. A., et al. (2017) designed and synthesized 4-chloro-N-(2-(substitutedphenyl)-4-oxothiazolidin-3-yl)-2-phenoxybenzamide derivatives as anticonvulsant agents (Faizi et al., 2017).